Cas no 1396853-01-2 (1-(3-chloro-4-methoxyphenyl)-3-[2-(dimethylamino)pyrimidin-5-yl]urea)

• Product Name: 1-(3-chloro-4-methoxyphenyl)-3-[2-(dimethylamino)pyrimidin-5-yl]urea
• CAS No: 1396853-01-2
• MF: C₁₄H₁₆ClN₅O₂
• MW: 321.762141227722
• CID: 5863672
• PubChem ID: 71790077
• Update Time: 2025-10-29

1-(3-chloro-4-methoxyphenyl)-3-[2-(dimethylamino)pyrimidin-5-yl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-methoxyphenyl)-3-[2-(dimethylamino)pyrimidin-5-yl]urea
• AKOS024539918
• VU0537655-1
• F6222-0556
• 1396853-01-2
• 1-(3-chloro-4-methoxyphenyl)-3-(2-(dimethylamino)pyrimidin-5-yl)urea

• Inchi： 1S/C14H16ClN5O2/c1-20(2)13-16-7-10(8-17-13)19-14(21)18-9-4-5-12(22-3)11(15)6-9/h4-8H,1-3H3,(H2,18,19,21)
• InChI Key： CWNGUALIYFETKP-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(OC)C(Cl)=C1)C(NC1=CN=C(N(C)C)N=C1)=O

Computed Properties

• Exact Mass: 321.0992525g/mol
• Monoisotopic Mass: 321.0992525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 79.4Ų

Additional information on 1-(3-chloro-4-methoxyphenyl)-3-[2-(dimethylamino)pyrimidin-5-yl]urea

Chemical Profile of 1-(3-chloro-4-methoxyphenyl)-3-[2-(dimethylamino)pyrimidin-5-yl]urea (CAS No. 1396853-01-2)

The compound 1-(3-chloro-4-methoxyphenyl)-3-[2-(dimethylamino)pyrimidin-5-yl]urea, identified by its CAS number 1396853-01-2, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a chloro-substituted aromatic ring coupled with a dimethylamino-pyrimidine moiety, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The structural design of this compound incorporates key pharmacophoric elements that are widely recognized for their biological activity, making it a promising candidate for further exploration.

Recent research in the domain of small-molecule inhibitors has highlighted the importance of urea-based scaffolds in modulating biological pathways. The presence of a urea functional group in this compound not only enhances its solubility but also contributes to its binding affinity with target proteins. This feature is particularly relevant in the development of therapeutic agents that require precise interaction with biological receptors. The 3-chloro-4-methoxyphenyl substituent further refines the compound's pharmacokinetic properties, improving its metabolic stability and bioavailability.

The dimethylamino-pyrimidine component of the molecule is another critical feature that has been extensively studied for its role in enhancing drug efficacy. Pyrimidine derivatives are well-documented for their ability to interact with nucleic acid bases, making them valuable in the design of antiviral and anticancer agents. In particular, the 5-position of the pyrimidine ring provides a strategic site for functionalization, allowing for fine-tuning of biological activity. This structural motif has been explored in numerous patents and scientific publications, underscoring its significance in modern drug development.

In the context of contemporary pharmaceutical research, this compound aligns with the growing trend toward rational drug design, where molecular structure is meticulously optimized to achieve desired pharmacological effects. The combination of aromatic substitution patterns and heterocyclic components in 1-(3-chloro-4-methoxyphenyl)-3-[2-(dimethylamino)pyrimidin-5-yl]urea suggests potential applications in multiple therapeutic areas. For instance, its structural features may be leveraged to develop novel treatments for diseases such as cancer, inflammation, and neurodegenerative disorders.

One of the most compelling aspects of this compound is its versatility as a starting point for derivative synthesis. By modifying either the chloro-substituent or the dimethylamino-pyrimidine moiety, researchers can generate a library of analogs with tailored biological profiles. This flexibility is particularly valuable in high-throughput screening campaigns, where large numbers of compounds are rapidly tested for activity against specific targets. The ability to fine-tune molecular properties without sacrificing overall potency makes this compound an attractive option for medicinal chemists.

Recent advancements in computational chemistry have further enhanced the utility of this molecule. Through molecular docking simulations and quantum mechanical calculations, researchers can predict how different structural modifications will affect binding affinity and metabolic stability. These computational tools provide a powerful complement to experimental approaches, enabling faster and more efficient drug discovery processes. The integration of computational methods with traditional synthetic chemistry has been instrumental in advancing projects like this one.

The potential therapeutic applications of 1-(3-chloro-4-methoxyphenyl)-3-[2-(dimethylamino)pyrimidin-5-yl]urea are broad and multifaceted. Its structural motifs are reminiscent of known bioactive molecules that have successfully transitioned from research laboratories into clinical use. For example, similar compounds have been investigated for their ability to inhibit kinases and other enzymes involved in signal transduction pathways. Given these precedents, it is reasonable to hypothesize that this compound could exhibit comparable or even superior activity in relevant biological assays.

In conclusion, 1-(3-chloro-4-methoxyphenyl)-3-[2-(dimethylamino)pyrimidin-5-yl]urea (CAS No. 1396853-01-2) represents a promising lead compound with significant potential in pharmaceutical research. Its unique structural features—comprising a chloro-substituted aromatic ring, a urea functional group, and a dimethylamino-pyrimidine moiety—make it an ideal candidate for further investigation. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the development of next-generation therapeutics.